Cas no 2034289-53-5 (2-bromo-5-methoxy-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)benzamide)

2-Bromo-5-methoxy-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)benzamide is a synthetic organic compound featuring a cyclopentapyrazole core linked to a brominated methoxybenzamide moiety. Its structural complexity makes it a valuable intermediate in medicinal chemistry, particularly for the development of bioactive molecules targeting kinase inhibition or receptor modulation. The bromine substituent enhances reactivity for further functionalization, while the methoxy group contributes to solubility and metabolic stability. The cyclopentapyrazole scaffold offers conformational rigidity, potentially improving binding affinity in drug design. This compound is suited for research applications requiring precise molecular modifications, serving as a versatile building block in pharmaceutical and agrochemical synthesis. Proper handling and storage under inert conditions are recommended due to its sensitivity.
2-bromo-5-methoxy-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)benzamide structure
2034289-53-5 structure
Product Name:2-bromo-5-methoxy-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)benzamide
CAS No:2034289-53-5
MF:C16H18BrN3O2
MW:364.23702287674
CID:5550375
Update Time:2025-05-30

2-bromo-5-methoxy-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-5-methoxy-N-[(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]benzamide
    • 2-bromo-5-methoxy-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)benzamide
    • Inchi: 1S/C16H18BrN3O2/c1-20-15(11-4-3-5-14(11)19-20)9-18-16(21)12-8-10(22-2)6-7-13(12)17/h6-8H,3-5,9H2,1-2H3,(H,18,21)
    • InChI Key: XMHXSVGNFWATMK-UHFFFAOYSA-N
    • SMILES: C(NCC1N(C)N=C2CCCC2=1)(=O)C1=CC(OC)=CC=C1Br

2-bromo-5-methoxy-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)benzamide Pricemore >>

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Additional information on 2-bromo-5-methoxy-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)benzamide

Comprehensive Guide to 2-bromo-5-methoxy-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)benzamide (CAS No. 2034289-53-5)

2-bromo-5-methoxy-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)benzamide (CAS No. 2034289-53-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the cyclopenta[c]pyrazole core and the brominated methoxybenzamide moiety, make it a promising candidate for various applications.

The 2-bromo-5-methoxy-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)benzamide is particularly notable for its potential role in drug discovery. Researchers are exploring its utility as a kinase inhibitor, given the increasing demand for targeted therapies in oncology and inflammatory diseases. The compound's CAS No. 2034289-53-5 is frequently searched in scientific databases, reflecting its relevance in modern medicinal chemistry.

One of the key advantages of 2-bromo-5-methoxy-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)benzamide is its synthetic versatility. The presence of the bromo substituent allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in pharmaceutical synthesis. Additionally, the methoxy group enhances the compound's solubility and bioavailability, making it a valuable intermediate in drug development.

In the context of agrochemical research, 2-bromo-5-methoxy-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)benzamide has shown promise as a potential pesticide or herbicide. Its structural similarity to other bioactive molecules suggests it could interact with specific enzyme targets in pests or weeds. The compound's CAS No. 2034289-53-5 is often referenced in patents and research papers focusing on sustainable agriculture solutions.

The synthesis of 2-bromo-5-methoxy-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)benzamide typically involves multi-step organic reactions, including amide bond formation and cyclization strategies. Researchers are particularly interested in optimizing these synthetic routes to improve yield and scalability. The compound's cyclopenta[c]pyrazole scaffold is a recurring motif in medicinal chemistry, often associated with enhanced binding affinity and selectivity.

From a regulatory perspective, 2-bromo-5-methoxy-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)benzamide is not classified as a hazardous substance under current guidelines. However, standard laboratory safety protocols should always be followed when handling this compound. Its CAS No. 2034289-53-5 is a critical identifier for regulatory compliance and material safety data sheets (MSDS).

The market for 2-bromo-5-methoxy-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)benzamide is expected to grow, driven by increasing R&D investments in pharmaceuticals and agrochemicals. Suppliers and manufacturers are focusing on high-purity grades of this compound to meet the demands of academic and industrial researchers. The compound's CAS No. 2034289-53-5 is a key search term for procurement specialists and sourcing platforms.

In summary, 2-bromo-5-methoxy-N-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methyl)benzamide (CAS No. 2034289-53-5) is a versatile and valuable compound with broad applications in drug discovery and agrochemical development. Its unique structural features and synthetic flexibility make it a focal point for ongoing research and innovation. As scientific interest in this molecule continues to rise, its CAS No. 2034289-53-5 will remain a critical reference for researchers and industry professionals alike.

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